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Compound of Interest

Compound Name: 3-Quinolinecarbonitrile

Cat. No.: B1294724 Get Quote

Essential Safety and Handling Guide for 3-
Quinolinecarbonitrile
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for the handling of 3-Quinolinecarbonitrile, a key compound in

various research applications. Adherence to these procedures is critical for laboratory safety

and regulatory compliance.
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Property Value

Chemical Name 3-Quinolinecarbonitrile

CAS Number 34846-64-5

Molecular Formula C₁₀H₆N₂

Molecular Weight 154.17 g/mol

Appearance Powder

Melting Point 108-110 °C

GHS Hazard Statements

Harmful if swallowed (H302), Harmful in contact

with skin (H312), Harmful if inhaled (H332),

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335)[1][2][3]

Signal Word Warning[1]

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against chemical exposure.

The following PPE is mandatory when handling 3-Quinolinecarbonitrile.
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PPE Category Specific Requirements

Respiratory Protection

NIOSH-approved N95 dust mask or higher-level

respirator for powdered forms to prevent

inhalation.[1]

Eye Protection
Chemical safety goggles or a face shield to

protect against dust particles and splashes.[1][4]

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber)

appropriate for handling powdered and

dissolved substances.[1]

Body Protection
A lab coat or chemical-resistant coveralls to

prevent skin contact.[4][5]

Footwear
Closed-toe shoes are required in the laboratory.

[5]

Handling and Storage Protocols
Strict adherence to handling and storage protocols minimizes the risk of exposure and

contamination.

Handling:

Always handle 3-Quinolinecarbonitrile within a certified chemical fume hood to control dust

and vapor exposure.[4]

Ensure the work area is well-ventilated.[6]

Avoid generating dust.[6]

Prevent contact with skin and eyes by wearing the appropriate PPE.[6]

Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Wash hands thoroughly after handling.[4]

Storage:
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Store in a tightly sealed, properly labeled container.[6]

Keep in a cool, dry, and well-ventilated area.[6]

Store in a locked cabinet or area to restrict access.[4][6]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[4]

Disposal Plan
Proper disposal of 3-Quinolinecarbonitrile and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect waste material in a designated, labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Contaminated labware (e.g., gloves, weighing paper) should also be disposed of as

hazardous waste.

Disposal Method:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

The recommended method of disposal for similar chemical compounds is high-temperature

incineration.[7]

Never dispose of 3-Quinolinecarbonitrile down the drain or in the regular trash.[7]

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
Spill:

Evacuate the immediate area.
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Wear appropriate PPE, including respiratory protection.

Carefully sweep up the powdered material, avoiding dust generation.

Place the spilled material into a sealed container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Collect all cleaning materials as hazardous waste.

First Aid:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[4][6]

If on Skin: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[4][6]

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[4][6]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4][6]

Workflow and Logic Diagrams
To further clarify the procedural steps, the following diagrams illustrate the key workflows for

handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC221141000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-cyanoquinoline.pdf
https://www.fishersci.com/store/msds?partNumber=AC221141000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-cyanoquinoline.pdf
https://www.fishersci.com/store/msds?partNumber=AC221141000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-cyanoquinoline.pdf
https://www.fishersci.com/store/msds?partNumber=AC221141000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-cyanoquinoline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling & Cleanup

Assess Hazards & Review SDS

Don Appropriate PPE

Work in Chemical Fume Hood

Weigh/Transfer Chemical

Perform Experiment

Decontaminate Work Area

Segregate Waste

Doff PPE

Click to download full resolution via product page

Caption: Experimental Workflow for 3-Quinolinecarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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